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Compound of Interest

Compound Name: Hexadecyl isocyanate

Cat. No.: B154356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexadecyl Isocyanate (CAS No.

1943-84-6), detailing its chemical and physical properties, key suppliers, safety and handling

information, and potential applications based on its chemical nature. While specific

experimental protocols and signaling pathways for this compound are not extensively

documented in publicly available literature, this guide includes generalized methodologies

relevant to its class of molecules.

Core Chemical and Physical Properties
Hexadecyl isocyanate is a long-chain aliphatic isocyanate. Its significant hydrophobic

character, conferred by the C16 alkyl chain, and the reactive isocyanate group define its

chemical behavior and potential applications.[1] It is typically a colorless to pale yellow liquid.[1]

All quantitative data are summarized in the table below for clear comparison.
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Property Value Source(s)

IUPAC Name 1-isocyanatohexadecane [2]

Synonyms
Hexadecyl isocyanate, 1-

Isocyanato-Hexadecane
[1][2]

CAS Number 1943-84-6 [1]

Molecular Formula C₁₇H₃₃NO [1]

Molecular Weight 267.45 g/mol

Boiling Point 186-188 °C @ 14 mmHg

Density 0.861 g/mL at 25 °C

Refractive Index n20/D 1.448

Flash Point
>113 °C (>235.4 °F) - closed

cup

SMILES
CCCCCCCCCCCCCCCCN=C

=O
[1]

InChI Key
GFLXBRUGMACJLQ-

UHFFFAOYSA-N
[1]

Reactivity and Potential Applications
The reactivity of hexadecyl isocyanate is dominated by the electrophilic carbon atom in the

isocyanate (-N=C=O) group. This group readily reacts with a variety of nucleophiles.[1][3]

Polymer Synthesis: Its primary industrial application is in chemical synthesis, particularly in

the production of polyurethanes.[1] The isocyanate group reacts with alcohols (polyols) to

form urethane linkages, creating polymers.[3][4] This reaction is fundamental to producing a

wide range of materials with diverse properties.[5][6]

Surface Modification: Long-chain isocyanates like octadecyl isocyanate are used for surface

treatments to create waterproof fabrics, a potential application for hexadecyl isocyanate
due to its similar structure.[7]
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Biological and Pharmaceutical Research: The long C16 alkyl chain imparts significant

hydrophobicity, allowing the molecule to interact with lipid membranes.[1] This property

makes it a compound of interest for drug delivery research, where isocyanates are used to

synthesize polyurethane-based carriers for therapeutic agents.[8][9][10] Its ability to modify

surfaces could be explored for creating bioconjugates or functionalizing biomaterials.[9]
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Potential Applications and Reactivity of Hexadecyl Isocyanate.

Safety and Handling
Hexadecyl isocyanate is classified as a hazardous substance and must be handled with

appropriate safety precautions. Isocyanates, as a class, are toxic and irritating to the skin,

eyes, and respiratory system.[1]

Hazard Classifications: Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation,

Respiratory Sensitization, Skin Sensitization.

Signal Word: Danger.
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Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if

inhaled), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319

(Causes serious eye irritation), H334 (May cause allergy or asthma symptoms or breathing

difficulties if inhaled), H335 (May cause respiratory irritation).

Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles or

face shield, and a respirator (e.g., NIOSH approved N95 dust mask) is essential. All work

should be conducted in a well-ventilated area or a chemical fume hood.[1]

Storage: Store in a cool, dry place at 0-6°C.[1]

Experimental Protocols
Detailed experimental protocols involving CAS 1943-84-6 are not readily available in the

surveyed literature. However, given its amphiphilic nature and potential for lipid membrane

interaction, a generalized protocol for studying such interactions using the Langmuir monolayer

technique is provided below. This method is often used to characterize how molecules insert

into and affect model cell membranes.[11][12]

Generalized Protocol: Lipid Monolayer Interaction
Analysis
Objective: To determine the ability of Hexadecyl Isocyanate to penetrate and interact with a

model lipid monolayer.

Materials:

Langmuir trough system with a surface pressure sensor.

Hexadecyl Isocyanate solution in a volatile, water-immiscible solvent (e.g., chloroform) at a

known concentration.

Model lipid (e.g., POPC - 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine) solution in

chloroform.

Subphase buffer (e.g., PBS or HEPES buffer).
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Methodology:

Trough Preparation: The Langmuir trough is filled with the aqueous subphase buffer and the

surface is cleaned by aspiration until a stable surface pressure of <0.2 mN/m is achieved.

Monolayer Formation: The lipid solution (e.g., POPC) is carefully deposited onto the air-

water interface. The solvent is allowed to evaporate for 15-20 minutes, leaving a stable lipid

monolayer.

Initial Compression: The barriers of the trough are compressed until a desired initial surface

pressure (e.g., 25 mN/m, to mimic the packing of a biological membrane) is reached and

stabilized.

Compound Injection: A small volume of the Hexadecyl Isocyanate solution is injected into

the subphase underneath the lipid monolayer, with gentle stirring to ensure distribution. A

control injection with solvent alone should also be performed.

Data Acquisition: The change in surface pressure (Δπ) is monitored over time at a constant

monolayer area. An increase in surface pressure indicates insertion of the compound into the

lipid monolayer.

Analysis: The kinetics of the surface pressure change are analyzed to determine the rate and

extent of interaction. The maximum change in surface pressure provides an indication of the

affinity of the compound for the model membrane.[12]
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Generalized Workflow for Lipid Monolayer Interaction Analysis.
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Suppliers
Hexadecyl isocyanate is available from several chemical suppliers catering to research and

development needs.

Supplier Purity/Notes Source(s)

Sigma-Aldrich 97%

BOC Sciences Research grade [13]

CymitQuimica 97% [1]

Fluorochem 95% [13]

ChemicalBook Lists multiple suppliers [14]

US Biological Available in various pack sizes [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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